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Compound of Interest

Compound Name: Voriconazole EP impurity D-d3

Cat. No.: B12423115

Essential Safety and Handling Guide for
Voriconazole EP Impurity D-d3

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of
Voriconazole EP Impurity D-d3. The following procedures are based on safety data for the
closely related compound, Voriconazole-d3, and established guidelines for managing cytotoxic
and hazardous pharmaceutical compounds, in the absence of a specific Safety Data Sheet
(SDS) for Voriconazole EP Impurity D-d3.

Hazard Identification and Classification

Voriconazole-d3 is classified with significant health hazards. Given the structural similarity,
Voriconazole EP Impurity D-d3 should be handled as a substance with the potential for
similar toxicological effects.
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Hazard Class GHS Classification Description
Acute Toxicity (Oral) Category 3 Toxic if swallowed.
Carcinogenicity Category 2 Suspected of causing cancer.

Suspected of damaging fertility

Reproductive Toxicity Category 2 )
or the unborn child.

B o May cause damage to the liver
Specific Target Organ Toxicity
Category 2 through prolonged or repeated

(Repeated Exposure)
oral exposure.

Aquatic Hazard (Acute) Category 1 Very toxic to aquatic life.

Very toxic to aquatic life with

Aquatic Hazard (Long-term) Category 1 ]
long lasting effects.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the handler and the
hazardous material.[1] The following table outlines the minimum required PPE for handling

Voriconazole EP Impurity D-d3.
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PPE Category Specification Rationale and Usage
To prevent skin contact and
Double-gloving with absorption. Change gloves
Gloves chemotherapy-rated nitrile immediately if contaminated,
gloves (ASTM D6978 tested). torn, or every 3.5 hours during
continuous use.[2]
Disposable, lint-free, low- Protects skin and clothing from
permeability fabric gown with contamination. Must be
Gown

long sleeves, tight-fitting cuffs,

and a back closure.[2]

changed immediately after a

spill or contamination.[2]

Eye & Face Protection

Full-face shield or safety
goggles worn with a fluid-

resistant surgical mask.[2][3]

To protect against splashes,
aerosols, and airborne
particles. A full face shield is
preferred when there is a risk

of splashing.[2]

Respiratory Protection

A fit-tested NIOSH-certified
N95 or N100 respirator.[2]

Required when there is a risk
of generating and inhaling
airborne powders or aerosols,
such as when weighing or

reconstituting the compound.

[2]

Shoe Covers

Disposable, slip-resistant shoe

covers.

To prevent the spread of
contamination outside of the

designated handling area.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling Voriconazole EP Impurity D-d3

in a laboratory setting.

1. Preparation and Designated Area:

 All handling of the solid compound must be conducted within a certified Class Il Biological

Safety Cabinet (BSC) or a containment ventilated enclosure (CVE) to minimize inhalation
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exposure.[1]

o Designate a specific area for handling and clearly label it with "Hazardous Compound
Handling Area."

o Ensure a spill kit appropriate for cytotoxic drugs is readily accessible.
2. Donning PPE:

o Don PPE in the following order: shoe covers, inner gloves, gown, outer gloves (over the
gown cuff), face mask, and eye protection/face shield.

3. Compound Handling (Weighing and Reconstitution):

» When handling the solid powder, use techniques that minimize dust generation.[4]

o If transferring powder, do so carefully within the containment unit.

» For reconstitution, slowly add the solvent to the vial containing the solid to avoid splashing.
« All contaminated labware (e.g., vials, pipette tips) must be treated as hazardous waste.[5]
4. Doffing PPE:

e Remove PPE in a manner that prevents self-contamination.

e Remove outer gloves first, followed by the gown.

 Remove shoe covers, eye protection, and mask.

e Remove inner gloves last.

e Wash hands thoroughly with soap and water after removing all PPE.[4]

Disposal Plan

All waste generated from handling Voriconazole EP Impurity D-d3 is considered hazardous
pharmaceutical waste and must be disposed of accordingly.
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Waste Stream

Container Requirements

Disposal Procedure

Puncture-resistant, leak-proof

container clearly labeled

All contaminated solids

(gloves, gowns, vials, pipette

Solid Waste ) tips, etc.) must be placed in the
"Hazardous Waste" and with )
) designated hazardous waste
the full chemical name.[5] _
container.[5]
Solutions containing
Voriconazole EP Impurity D-d3
o Compatible, sealed, and must be collected in a
Liquid Waste

clearly labeled container.[5]

designated hazardous liquid
waste container. Do not

dispose of down the drain.[5]

Final Disposal

All waste must be segregated

from non-hazardous trash and

other chemical waste streams.

[5]

The primary and
recommended method for
disposal is incineration by a
licensed hazardous waste

management company.[5]

Emergency Procedures: Spills

In the event of a spill, prompt and safe cleanup is crucial.

e Secure the Area: Immediately alert others and restrict access to the spill area.[3]

e Don PPE: Wear full PPE as described above, including respiratory protection.[3][6]

e Containment:

o For solid spills: Gently cover the spill with absorbent pads from a cytotoxic spill kit to avoid

raising dust.[7]

o For liquid spills: Use absorbent materials to contain the spill.[3]

e Cleanup:
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o Carefully collect all contaminated materials and place them in the hazardous waste
container.[3]

o Clean the spill area thoroughly with an appropriate decontaminating solution (e.g.,
detergent and water), followed by a rinse.[3]

e Reporting: Report the spill to the laboratory supervisor or safety officer.

Workflow for Handling Voriconazole EP Impurity D-
d3
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Caption: Workflow for safe handling and disposal of Voriconazole EP Impurity D-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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